N-(4-ethylphenyl)-2-[4-[(4-methyl-1-piperidinyl)carbonyl]-2-oxo-1(2H)-quinolinyl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[4-(4-methylpiperidine-1-carbonyl)-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C26H29N3O3/c1-3-19-8-10-20(11-9-19)27-24(30)17-29-23-7-5-4-6-21(23)22(16-25(29)31)26(32)28-14-12-18(2)13-15-28/h4-11,16,18H,3,12-15,17H2,1-2H3,(H,27,30)
• InChI Key: NABQUAAPZVZXIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=CC2=O)C(=O)N4CCC(CC4)C
• Molecular Formula: C26H29N3O3
• Molecular Weight: 431.5 g/mol

Description

N-(4-ethylphenyl)-2-[4-[(4-methyl-1-piperidinyl)carbonyl]-2-oxo-1(2H)-quinolinyl]acetamide is a useful research compound. Its molecular formula is C26H29N3O3 and its molecular weight is 431.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 431.22089180 g/mol and the complexity rating of the compound is 733. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Spatial Orientation and Interaction with Anions

Research into the spatial orientations of amide derivatives, such as N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, reveals how these compounds can form complex geometries and engage in anion coordination. Studies have shown that these compounds can adopt tweezer-like geometries, facilitating self-assembly through weak interactions to form channel-like structures. This attribute is significant for understanding the molecular basis of their interactions and potential applications in designing novel molecular receptors or sensors (Kalita & Baruah, 2010).

Structural Analysis and Extended Conformations

Investigations into the structure of molecules like OPC-21268, which share a core structural similarity with the compound of interest, have highlighted their extended conformation. These studies are pivotal for drug design, offering insights into how molecular shape and conformation influence biological activity. The extended conformation through various moieties, such as the phenyl rings and acetamide side chain, highlights the compound's potential in engaging with biological targets through specific spatial arrangements (Kido et al., 1994).

Molecular Interactions and Co-crystallization

Research on quinoline derivatives has explored their capacity to form co-crystals with aromatic diols, emphasizing the role of molecular interactions in defining the properties of these compounds. The formation of co-crystals and salts with distinct geometries and the ability to modify these interactions through molecular design open pathways for developing materials with tailored properties, such as enhanced fluorescence or stability (Karmakar, Kalita, & Baruah, 2009).

Catalysis and Reaction Mechanisms

The synthesis of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts demonstrates the application of similar compounds in catalysis. By understanding the reaction mechanisms and the role of these catalysts in facilitating ketone reduction, researchers can design more efficient and selective catalysts for industrial and pharmaceutical synthesis processes (Facchetti et al., 2016).

Sensing Applications

The development of chemosensors for monitoring Zn2+ concentrations showcases the utility of quinoline derivatives in environmental and biological monitoring. The design of sensors that exhibit significant fluorescence enhancement in the presence of specific ions could lead to advancements in non-invasive sensing technologies for healthcare and environmental monitoring (Park et al., 2015).